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Compound of Interest

Compound Name: 2-Butoxyethanethiol

Cat. No.: B13524435 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 2-
Butoxyethanethiol in key organic synthesis reactions. The information is intended to guide

researchers in utilizing this versatile thiol reagent for the synthesis of novel molecules.

Introduction
2-Butoxyethanethiol (HS-CH₂CH₂-O-(CH₂)₃CH₃) is a valuable nucleophilic reagent in organic

synthesis. Its unique structure, featuring a primary thiol group for reactivity and a butoxyethyl

moiety that can influence solubility and other physical properties of the resulting products,

makes it a useful building block. The primary applications of 2-Butoxyethanethiol lie in the

formation of carbon-sulfur bonds, a common strategy in the synthesis of pharmaceuticals and

other biologically active compounds.

Safety and Handling
Caution: 2-Butoxyethanethiol is a thiol and should be handled with appropriate safety

precautions in a well-ventilated fume hood. Thiols are known for their strong, unpleasant odors.

Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should

be worn at all times.

Storage: Store 2-Butoxyethanethiol in a cool, dry, and well-ventilated area away from

oxidizing agents. The container should be tightly sealed to prevent the escape of vapors and
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protect the compound from air oxidation.

Key Applications and Protocols
The primary applications of 2-Butoxyethanethiol in organic synthesis include its role as a

nucleophile in S-alkylation reactions to form thioethers and in Michael additions to α,β-

unsaturated carbonyl compounds. It can also be employed as a nucleophile in the cleavage of

esters.

Synthesis of 2-Butoxyethyl Thioethers via S-Alkylation
2-Butoxyethanethiol readily participates in nucleophilic substitution reactions with alkyl

halides to form 2-butoxyethyl thioethers (also known as sulfides). This reaction, often

proceeding via an SN2 mechanism, is a fundamental method for constructing C-S bonds.[1]

Reaction Scheme:

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for 2-Butoxyethanethiol
in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13524435#use-of-2-butoxyethanethiol-in-organic-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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